3-(Benzyloxy)-1,2-dimethylpyridin-4(1H)-one
Cat. No. B8640525
M. Wt: 229.27 g/mol
InChI Key: ACWNQYIVOPCVIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04550101
Procedure details
3-Benzyloxy-2-methyl-4-pyrone (4.8 g) and methylamine hydrochloride (1.56 g) are dissolved in water (200 ml) and ethanol (100 ml) containing sodium hydroxide (2 g) is added. The mixture is stirred at room temperature for 6 days and is then acidified with concentrated hydrochloric acid to pH 2, and evaporated to dryness. The resulting colourless solid is washed with water and extracted into chloroform (2×50 ml). The chloroform extracts are combined, dried over magnesium sulphate, and evaporated to yield 1,2-dimethyl-3-benzyloxypyrid-4-one (3.2 g).
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:8][C:9]1[C:14](=[O:15])[CH:13]=[CH:12]O[C:10]=1[CH3:16])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.Cl.[CH3:18][NH2:19].[OH-].[Na+].Cl>O.C(O)C>[CH3:18][N:19]1[CH:12]=[CH:13][C:14](=[O:15])[C:9]([O:8][CH2:1][C:2]2[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=2)=[C:10]1[CH3:16] |f:1.2,3.4|
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Inputs
Step One
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Name
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Quantity
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4.8 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)OC1=C(OC=CC1=O)C
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Name
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Quantity
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1.56 g
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Type
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reactant
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Smiles
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Cl.CN
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture is stirred at room temperature for 6 days
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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is added
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness
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WASH
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Type
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WASH
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Details
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The resulting colourless solid is washed with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted into chloroform (2×50 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulphate
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
6 d |
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Name
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|
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Type
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product
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Smiles
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CN1C(=C(C(C=C1)=O)OCC1=CC=CC=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.2 g | |
| YIELD: CALCULATEDPERCENTYIELD | 62.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
